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Introduction

Vercirnon Sodium, also known as CCX282-B or GSK-1605786, is a potent and selective
small-molecule antagonist of the C-C chemokine receptor type 9 (CCR9). The interaction
between CCR9 and its unique ligand, C-C motif chemokine ligand 25 (CCL25), plays a crucial
role in the migration of lymphocytes to the intestinal tract.[1][2][3][4] Elevated levels of CCL25
in the inflamed gut lead to the recruitment of CCR9-expressing immune cells, contributing to
the pathogenesis of inflammatory bowel disease (IBD), including Crohn's disease and
ulcerative colitis.[5][6][7] Vercirnon Sodium, by blocking this interaction, has been investigated
as a therapeutic agent to mitigate gut inflammation. These application notes provide an
overview of the use of Vercirnon Sodium in preclinical gut inflammation research models,
including detailed experimental protocols and data.

Mechanism of Action: The CCL25/CCR9 Signaling
Pathway
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The recruitment of pathogenic T-cells to the intestine is a key event in the development of IBD.
This process is significantly mediated by the interaction of the chemokine CCL25, which is
expressed by intestinal epithelial cells, with the CCR9 receptor on the surface of these immune
cells. This interaction triggers a signaling cascade that leads to leukocyte adhesion and
transmigration into the gut tissue, perpetuating the inflammatory response. Vercirnon Sodium
acts as a competitive antagonist at the CCR9 receptor, thereby inhibiting the downstream
signaling and cellular migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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